Cas no 72915-12-9 (O-(pentafluorophenyl)methylhydroxylamine)

• Product Name: O-(pentafluorophenyl)methylhydroxylamine
• CAS No: 72915-12-9
• MF: C₇H₄F₅NO
• MW: 213.104779243469
• MDL: MFCD06654550
• CID: 543268
• PubChem ID: 122308
• Update Time: 2025-04-19

O-(pentafluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[(pentafluorophenyl)methyl]-
• O-[(2,3,4,5,6-pentafluorophenyl)methyl]hydroxylamine
• O-(pentafluorophenyl)methylhydroxylamine
• SCHEMBL822761
• O-[(Perfluorophenyl)methyl]hydroxylamine
• InChI=1/C7H4F5NO/c8-3-2(1-14-13)4(9)6(11)7(12)5(3)10/h1,13H2
• DTXSID10276254
• O-[(pentafluorophenyl)methyl]hydroxylamine
• o-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine #
• o-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine
• 72915-12-9
• MFCD06654550
• AC6694
• UOISMTPJFYEVBW-UHFFFAOYSA-
• EN300-1830414
• CHEMBL1213864
• SY129416
• A914084

• MDL： MFCD06654550
• Inchi： 1S/C7H4F5NO/c8-3-2(1-14-13)4(9)6(11)7(12)5(3)10/h1,13H2
• InChI Key： UOISMTPJFYEVBW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1CON)F)F)F)F

Computed Properties

• Exact Mass: 213.02132
• Monoisotopic Mass: 213.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25